Cas no 3426-78-6 (Sulfuric acid, monoethyl ester, ytterbium(3+) salt (3:1))

• Product Name: Sulfuric acid, monoethyl ester, ytterbium(3+) salt (3:1)
• CAS No: 3426-78-6
• MF: C₂H₆O₄S?₁/₃Yb
• CID: 1463031
• Update Time: 2025-07-01

Sulfuric acid, monoethyl ester, ytterbium(3+) salt (3:1) Chemical and Physical Properties

Names and Identifiers

• Sulfuric acid, monoethyl ester, ytterbium(3+) salt
• Sulfuric acid, monoethyl ester, ytterbium(3+) salt (3:1)

Additional information on Sulfuric acid, monoethyl ester, ytterbium(3+) salt (3:1)

Recent Advances in the Study of Sulfuric Acid, Monoethyl Ester, Ytterbium(3+) Salt (3:1) (CAS: 3426-78-6)

In recent years, the compound Sulfuric acid, monoethyl ester, ytterbium(3+) salt (3:1) (CAS: 3426-78-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This ytterbium-based compound, known for its unique chemical properties, has been explored for various applications, including catalysis, material science, and biomedical applications. The latest studies have focused on its synthesis, structural characterization, and potential therapeutic uses, providing new insights into its mechanisms of action and efficacy.

One of the key areas of research has been the optimization of the synthesis process for Sulfuric acid, monoethyl ester, ytterbium(3+) salt (3:1). Recent publications have highlighted improved methods for achieving higher yields and purity, which are critical for its application in pharmaceutical formulations. Advanced spectroscopic techniques, such as X-ray crystallography and NMR spectroscopy, have been employed to elucidate the compound's molecular structure and stability under various conditions.

In the biomedical domain, preliminary studies have investigated the compound's potential as a contrast agent in medical imaging due to ytterbium's favorable magnetic properties. Additionally, its role in targeted drug delivery systems has been explored, leveraging its ability to form stable complexes with bioactive molecules. These findings suggest that Sulfuric acid, monoethyl ester, ytterbium(3+) salt (3:1) could play a pivotal role in the development of next-generation diagnostic and therapeutic agents.

Despite these promising developments, challenges remain, particularly in understanding the compound's pharmacokinetics and long-term safety profile. Ongoing research aims to address these gaps through in vitro and in vivo studies, with a focus on minimizing potential toxicity while maximizing therapeutic efficacy. Collaborative efforts between chemists, biologists, and pharmacologists are essential to fully realize the compound's potential in clinical settings.

In conclusion, Sulfuric acid, monoethyl ester, ytterbium(3+) salt (3:1) (CAS: 3426-78-6) represents a promising candidate for various applications in chemical biology and medicine. Continued research and development efforts are expected to further uncover its capabilities and pave the way for innovative solutions in healthcare and beyond.